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Compound of Interest

Compound Name: 7-(Trifluoromethyl)-1-tetralone

Cat. No.: B1589214 Get Quote

An In-depth Technical Guide to 7-(Trifluoromethyl)-1-tetralone: A Key Intermediate in Modern

Drug Discovery

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 7-(Trifluoromethyl)-1-tetralone, a

crucial building block in synthetic and medicinal chemistry. We will delve into its fundamental

properties, synthesis, and pivotal role in the development of novel therapeutics, offering

insights for researchers, scientists, and professionals in drug development.

Introduction: The Significance of a Fluorinated
Scaffold
7-(Trifluoromethyl)-1-tetralone is a synthetic organic compound featuring a tetralone core

functionalized with a trifluoromethyl (CF3) group. The tetralone scaffold is a "privileged

structure" in medicinal chemistry, forming the backbone of numerous biologically active

compounds, including anticancer and antidepressant agents. The incorporation of the

trifluoromethyl group is a widely used strategy in modern drug design to enhance a molecule's

metabolic stability, bioavailability, and binding affinity.[1][2][3] This unique combination makes 7-
(Trifluoromethyl)-1-tetralone a highly valuable intermediate for creating complex molecules in

the pursuit of new pharmaceuticals.[4]
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Physicochemical Properties and Molecular
Structure
A thorough understanding of a compound's physical and chemical characteristics is

fundamental to its application in research and development.

Table 1: Key Physicochemical Properties of 7-(Trifluoromethyl)-1-tetralone

Property Value Source

Molecular Formula C11H9F3O [5][6]

Molecular Weight 214.18 g/mol [5]

Appearance Off-white solid [6]

Boiling Point 269.7 ± 40.0 °C at 760 Torr [7]

CAS Number 54752-50-0 [6][7]

IUPAC Name
7-(trifluoromethyl)-3,4-dihydro-

2H-naphthalen-1-one
[5]

Synonyms

7-(Trifluoromethyl)-3,4-

dihydronaphthalen-1(2H)-one,

7-Trifluoromethyl-α-tetralone

[5][6]

Molecular Structure:

The structure of 7-(Trifluoromethyl)-1-tetralone consists of a bicyclic aromatic ketone with the

trifluoromethyl group attached to the benzene ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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